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Compound of Interest

Compound Name: N-Acetylpyrrolidine

Cat. No.: B1266023

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, toxicity, and handling of N-
Acetylpyrrolidine. The information is intended to guide researchers and professionals in the
safe use and management of this compound in a laboratory and drug development setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Acetylpyrrolidine is presented in
Table 1. This data is essential for understanding its behavior under various experimental and

storage conditions.

Table 1: Chemical and Physical Properties of N-Acetylpyrrolidine
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Property Value Reference
Molecular Formula CeH11NO [1112][3]
Molecular Weight 113.16 g/mol [1][2]
CAS Number 4030-18-6 [1112][3]
Appearance Colorless liquid [4]
Boiling Point 212.1 £ 9.0 °C at 760 mmHg [1]
Flash Point 90.8+9.3°C [1]
Density 1.0+ 0.1 g/cm3 [1]
Vapor Pressure 0.2 £ 0.4 mmHg at 25°C [1]
LogP (Octanol/Water Partition

Coefficient) 017 s
Refractive Index 1.474 [1]

Toxicological Data

Limited direct toxicological data for N-Acetylpyrrolidine is available in the public domain.
However, data for the structurally related and widely studied compound, N-methyl-2-pyrrolidone
(NMP), can be used as a preliminary guide for hazard assessment. It is crucial to handle N-
Acetylpyrrolidine with the assumption of similar or greater toxicity until specific data becomes
available.

Table 2: Summary of Toxicological Data for N-Methyl-2-Pyrrolidone (NMP) (CAS: 872-50-4)
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Toxicity .
: Species Route Value Reference

Endpoint
Acute Oral

o Rat Oral 3,914 mg/kg [5]
Toxicity (LD50)
Acute Dermal ]

o Rabbit Dermal 8,000 mg/kg [5]
Toxicity (LD50)
Acute Inhalation ) > 5,100 ppm (4

o Rat Inhalation [5]
Toxicity (LC50) h)
Skin Irritation Rabbit Dermal Irritating [6]
Eye Irritation Rabbit Ocular Eye irritation [5]
Reproductive Possible damage 5]
Toxicity to fetus
Specific Target

o May cause
Organ Toxicity ) ]
] - Inhalation respiratory [5]
(Single Lo
irritation

Exposure)

Experimental Protocols for Toxicity Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are used to assess the toxicity of chemical substances.
The following sections detail the methodologies for key acute toxicity studies.

Acute Oral Toxicity (OECD 401)

This test provides information on health hazards likely to arise from a single, short-term oral
exposure to a substance.[1] The median lethal dose (LD50) is determined in this study.[1]

Methodology:

o Test Animals: Healthy, young adult rodents (usually rats), fasted overnight, are used.[1] At
least 5 animals of the same sex are used per dose level.[1]
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o Dose Administration: The test substance is administered orally by gavage in graduated
doses to several groups of animals, with one dose per group.[1] An aqueous solution is the
preferred vehicle; if not feasible, an oil solution (e.g., corn oil) may be used.[1] The volume
administered should generally not exceed 1 mL/100 g of body weight for rodents.[1]

o Observation Period: Animals are observed for mortality, clinical signs of toxicity, and
behavioral changes for at least 14 days.[7]

o Necropsy: All animals that die during the test and all surviving animals at the end of the
observation period are subjected to a gross necropsy.[1]

Start: Select Healthy, Fasted Rodents

Prepare Graduated Doses of N-Acetylpyrrolidine H Administer Single Oral Dose by Gavage }—»‘ Observe Animals for 14 Days (Mortality & Clinical Signs) H Perform Gross Necropsy on All Animals ‘4» End: Determine LD50

Click to download full resolution via product page

Workflow for OECD 401 Acute Oral Toxicity Study.

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to determine the potential of a substance to cause irritation or corrosion to
the skin.[2][4]

Methodology:
o Test Animal: A single healthy young adult albino rabbit is typically used for the initial test.[2]

» Preparation: Approximately 24 hours before the test, the fur is removed from a small area
(about 6 cm?) of the animal's back.[8]

o Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied
to the prepared skin and covered with a gauze patch and a semi-occlusive dressing.[2]

o Exposure Period: The exposure period is typically 4 hours.[2]

e Observation: The skin is examined for erythema (redness) and edema (swelling) at 60
minutes, and then at 24, 48, and 72 hours after patch removal.[9] Observations may
continue for up to 14 days to assess the reversibility of any effects.[2][9]
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» Confirmatory Test: If no corrosive effect is observed in the initial test, the response is
confirmed using up to two additional animals.[4][9]

Start: Prepare Skin of Albino Rabbit

Click to download full resolution via product page

Workflow for OECD 404 Acute Dermal Irritation Study.

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.[10]
Methodology:

o Test Animal: A single healthy young adult albino rabbit is used for the initial test.[11] The
untreated eye serves as a control.[11][12]

o Anesthesia: A topical anesthetic is applied to the eye before instillation of the test substance
to minimize pain and distress.[11][13]

o Application: A single dose of the test substance (0.1 mL for liquids) is placed into the
conjunctival sac of one eye.[11] The eyelids are then held together for about one second.[11]

o Observation: The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48,
and 72 hours after application.[10] The observation period can be extended up to 21 days to
assess reversibility.[14]

o Confirmatory Test: If a severe irritant or corrosive effect is not observed, a confirmatory test
in up to two additional animals is performed.[10]

Start: Anesthetize Eye of Albino Rabbit

— Instill 0.1mL N-Acetylpyrrolidine into Conjunctival Sac }—»‘ Examine Eye at 1, 24, 48, 72h (Cornea, Iris, Conjunctiva ) }—»‘ Confirmatory Test (if not severe) }—» End: Classify Eye Irritation Potential

Click to download full resolution via product page

Workflow for OECD 405 Acute Eye Irritation Studly.
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Handling and Safety Precautions

Given the potential for toxicity, appropriate safety measures must be implemented when
handling N-Acetylpyrrolidine.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.[12]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[12]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[12]
o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[12]

» Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated,
use a NIOSH/MSHA approved respirator.[9]

Handling and Storage

o Keep away from heat, sparks, open flames, and other ignition sources.[9][14]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][14]

Ground all equipment to prevent static discharge.[14]

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mists.[12]

First Aid Measures

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.[14]
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» Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated
clothing and shoes. Seek medical attention if irritation persists.[14]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[5]

Spills and Disposal

o Spills: Absorb with an inert material (e.g., sand, silica gel) and place in a suitable container
for disposal.[14] Remove all sources of ignition and use spark-proof tools.[14]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow to enter sewers or waterways.

Logical Relationship for Safe Handling

The following diagram illustrates the logical flow of precautions for the safe handling of N-
Acetylpyrrolidine.
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Assess Risks (Toxicity, Flammability)

:

Implement Engineering Controls (Fume Hood, Ventilation)

:

Wear Appropriate PPE (Goggles, Gloves, Lab Coat)

:

Follow Safe Handling Practices (Avoid Ignition Sources, Ground Equipment)

:

Store Properly (Cool, Dry, Well-Ventilated, Tightly Sealed)

:

Ensure Emergency Preparedness (Eyewash, Shower, First Aid Kit)

Safe Use of N-Acetylpyrrolidine

Click to download full resolution via product page

Logical flow for ensuring the safe handling of N-Acetylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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